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Compound of Interest

4-Amino-2-(benzylthio)-6-
Compound Name:
chloropyrimidine

Cat. No.: B1217524

Technical Guide: 4-Amino-2-(benzylthio)-6-
chloropyrimidine

Disclaimer: The following guide provides available information on 4-Amino-2-(benzylthio)-6-
chloropyrimidine. A specific CAS (Chemical Abstracts Service) number for this compound
could not be definitively identified in publicly available databases. The absence of a CAS
number suggests that this compound may be novel or not extensively characterized, thus
limiting the availability of in-depth experimental data. Information on related compounds and
general synthetic methodologies is provided to guide researchers.

Compound Identification and Properties

While a specific CAS number is not readily available, 4-Amino-2-(benzylthio)-6-
chloropyrimidine is indexed in PubChem under the Compound Identification (CID) number
122830.

Table 1: Physicochemical Properties of 4-Amino-2-(benzylthio)-6-chloropyrimidine
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Property Value Source
Molecular Formula C11H10CIN3S PubChem[1]
Molecular Weight 251.74 g/mol ChemicalBook[2]

2-(benzylsulfanyl)-6-
IUPAC Name o ) PubChem[1]
chloropyrimidin-4-amine

) C1=CC=C(C=C1)CSC2=NC(=
Canonical SMILES PubChem[1]
CC(=N2)CI)N

LGTXUPUULSWTNA-
InChl Key PubChem[1]
UHFFFAOYSA-N

Potential Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 4-Amino-2-(benzylthio)-6-
chloropyrimidine are not explicitly available. However, a plausible synthetic route can be
inferred from general methodologies for the synthesis of substituted pyrimidines. A common
precursor for such compounds is 2-amino-4,6-dichloropyrimidine. The synthesis would likely
involve a nucleophilic substitution reaction.

General Synthesis of 2-Substituted-4-amino-6-
chloropyrimidines

The synthesis of 2-aminopyrimidine derivatives can be achieved by reacting 2-amino-4,6-
dichloropyrimidine with various amines, often in the presence of a base like triethylamine and
sometimes under solvent-free conditions at elevated temperatures.[3][4] For the target
compound, a similar approach using benzyl mercaptan as the nucleophile would be a logical
synthetic strategy.

Experimental Workflow Diagram
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Generalized Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 4-Amino-2-(benzylthio)-6-
chloropyrimidine.

Hypothetical Experimental Protocol

Materials:

e 2,4-Diamino-6-chloropyrimidine

e Benzyl mercaptan

e Sodium hydride (NaH) or another suitable base

e Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)
o Ethyl acetate

o Saturated aqueous sodium bicarbonate

e Brine
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e Anhydrous sodium sulfate
« Silica gel for column chromatography
Procedure:

e To a solution of 2,4-diamino-6-chloropyrimidine in anhydrous DMF, add sodium hydride
portion-wise at 0 °C under an inert atmosphere.

 Stir the mixture at room temperature for a specified duration to allow for the formation of the
corresponding anion.

e Add benzyl mercaptan dropwise to the reaction mixture.

» Allow the reaction to proceed at room temperature or with gentle heating, monitoring the
progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction by carefully adding saturated aqueous sodium
bicarbonate.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired 4-
Amino-2-(benzylthio)-6-chloropyrimidine.

Note: This is a generalized protocol and would require optimization of reaction conditions,
stoichiometry, and purification methods.

Biological Activity and Potential Applications

The biological activities of 4-Amino-2-(benzylthio)-6-chloropyrimidine have not been
specifically documented. However, the pyrimidine scaffold is a core structure in many
biologically active compounds.[5][6] Derivatives of pyrimidine have shown a wide range of
pharmacological activities, including:
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Antimicrobial[7]

Anticancer|[8]

Anti-inflammatory

Antiviral[7]

The presence of the benzylthio group may also confer specific biological activities, as 2-
(benzylthio)pyrimidine derivatives have been investigated for their antibacterial properties.[7]

Data on Structurally Related Compounds

Due to the limited data on the target compound, information on a closely related analog, 4-
Amino-6-chloro-2-(methylthio)pyrimidine (CAS No. 1005-38-5), is provided for reference.

Table 2: Properties of 4-Amino-6-chloro-2-(methylthio)pyrimidine

Property Value Source

CAS Number 1005-38-5 Sigma-Aldrich
Molecular Formula CsHeCINs3S Sigma-Aldrich
Molecular Weight 175.64 g/mol Sigma-Aldrich
Melting Point 130-132 °C ChemicalBook[9]
Appearance Solid Sigma-Aldrich

Signaling Pathways and Experimental Workflows

No specific signaling pathways involving 4-Amino-2-(benzylthio)-6-chloropyrimidine have
been identified in the available literature. Research on novel pyrimidine derivatives often
involves screening against various kinases or other enzymes to identify potential targets, but
such data is not available for this compound.

Logical Relationship Diagram for Drug Discovery
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General Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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